Cas no 80549-62-8 (5-(4-Tert-butylphenoxymethyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(4-Tert-butylphenoxymethyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 80549-62-8
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 3105198
• PubChem ID: 2362585
• Update Time: 2025-06-18

5-(4-Tert-butylphenoxymethyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-Butyl-phenoxymethyl)-[1,3,4]oxadiazole-2-thiol
• 5-[(4-tert-butylphenoxy)methyl]-2,3-dihydro-1,3,4-oxadiazole-2-thione
• 5-[(4-tert-butylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol
• 80549-62-8
• SR-01000037792-1
• 5-(4-tert-butylphenoxymethyl)-1,3,4-oxadiazole-2-thiol
• EN300-03296
• CS-0219168
• AKOS000116271
• G36371
• SR-01000037792
• 5-[(4-tert-butylphenoxy)methyl]-3H-1,3,4-oxadiazole-2-thione
• Z56869448
• 5-(4-Tert-butylphenoxymethyl)-1,3,4-oxadiazole-2-thiol

• Inchi： 1S/C13H16N2O2S/c1-13(2,3)9-4-6-10(7-5-9)16-8-11-14-15-12(18)17-11/h4-7H,8H2,1-3H3,(H,15,18)
• InChI Key： SCIKBGWQQVYQRC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(=CC=2)C(C)(C)C)O1

Computed Properties

• Exact Mass: 264.09324893Da
• Monoisotopic Mass: 264.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų